Cas no 104612-21-7 (Quinoline, 3-chloro-7-(trifluoromethyl)-)

• Product Name: Quinoline, 3-chloro-7-(trifluoromethyl)-
• CAS No: 104612-21-7
• MF: C₁₀H₅ClF₃N
• MW: 231.601611852646
• CID: 1144205
• PubChem ID: 21271493
• Update Time: 2025-04-20

Quinoline, 3-chloro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-chloro-7-(trifluoromethyl)-
• SCHEMBL10568099
• 104612-21-7
• VOKWMYLAZJLQCN-UHFFFAOYSA-N
• 3-Chloro-7-(trifluoromethyl)quinoline

• Inchi： 1S/C10H5ClF3N/c11-8-3-6-1-2-7(10(12,13)14)4-9(6)15-5-8/h1-5H
• InChI Key： VOKWMYLAZJLQCN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=C(C(F)(F)F)C=CC2=C1

Computed Properties

• Exact Mass: 231.0062613g/mol
• Monoisotopic Mass: 231.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines